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Introduction
Flugestone, also known as flurogestone acetate, is a potent synthetic progestin primarily used

in veterinary medicine for estrus synchronization in sheep and goats.[1][2] Its chemical

structure is 17α-acetoxy-9α-fluoro-11β-hydroxyprogesterone.[2] Flugestone acetate's primary

pharmacological action is its progestational activity, which is approximately 20 to 25 times more

potent than progesterone.[3][4][5] It functions by binding to progesterone receptors, exerting

negative feedback on the hypothalamo-pituitary axis, which suppresses the release of

gonadotropins and consequently inhibits terminal follicular growth and ovulation.[3]

While its primary activity is progestogenic, it has also been noted to possess some

glucocorticoid effects.[1] Importantly, studies have indicated it is devoid of significant estrogenic

and androgenic activity.[1] As a potent steroid hormone analogue, Flugestone is a candidate

for endocrine disruption testing to fully characterize its potential off-target effects and

environmental impact. Synthetic progestins are considered emerging endocrine disrupting

compounds (EDCs) that can alter reproductive fitness and development in non-target

organisms, particularly in aquatic environments.[6]

These application notes provide a comprehensive experimental framework for assessing the

endocrine-disrupting potential of Flugestone, in line with international guidelines from the
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Organisation for Economic Co-operation and Development (OECD).[7][8][9] The protocols

herein describe a tiered approach, beginning with in vitro assays to determine molecular

initiating events and progressing to in vivo studies to assess adverse outcomes in whole

organisms.

Tiered Experimental Workflow
A tiered approach is recommended to systematically evaluate the endocrine-disrupting

potential of Flugestone. This begins with in vitro assays to screen for potential hormonal

activities and mechanisms of action, followed by in vivo studies to investigate integrated

physiological effects and adverse reproductive or developmental outcomes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/endocrine-disrupters.html
https://www.ecetoc.org/technical-report-130/appendix-background-information/activities-oecd-related-endocrine-disruptors/
https://www.oecd.org/en/publications/guidance-document-on-standardised-test-guidelines-for-evaluating-chemicals-for-endocrine-disruption-2nd-edition_9789264304741-en.html
https://www.benchchem.com/product/b1219737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tier 1: In Silico & Existing Data

Tier 2: In Vitro Mechanistic Assays

Tier 3: In Vivo Short-Term Assays

Tier 4: In Vivo Long-Term & Developmental Assays

QSAR Modeling
(Progestogenic, Androgenic, Estrogenic, Glucocorticoid Activity)

Receptor Binding Assays
(PR, AR, ER, GR)

Literature Review
(Toxicity Data, Mechanism)

Receptor Transactivation Assays
(Agonist/Antagonist)

H295R Steroidogenesis Assay
(OECD TG 491)

Fish Short-Term Reproduction Assay
(OECD TG 229)

Uterotrophic Assay (Rat)
(OECD TG 440)

Fish Sexual Development Test
(OECD TG 234)

Extended One-Generation
Reproductive Toxicity Study (Rat)

(OECD TG 443)
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Molecular Initiating Event:
Progesterone Receptor Agonism

Key Event 1:
Suppression of Gonadotropin

(LH, FSH) Synthesis

Adjacency
(Hypothalamic-Pituitary Axis) Key Event 2:

Altered Gonadal Steroidogenesis
(Decreased Estrogen)

Adjacency
(Gonadal Axis) Key Event 3:

Induction of Male
Secondary Sex Characteristics

Adjacency Organism Adverse Outcome:
Female-to-Male Sex Reversal

(Masculinization)

Adjacency Population Adverse Outcome:
Skewed Sex Ratio &
Reduced Fecundity

Adjacency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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